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Part 1: Executive Summary

MRS2279 is a high-affinity, selective competitive antagonist of the P2Y1 receptor, a G-protein-
coupled receptor (GPCR) essential for the initiation of platelet aggregation. Chemically defined
as a (N)-methanocarba-2-chloro-N6-methyl-2'-deoxyadenosine-3',5'-bisphosphate, MRS2279
represents a critical evolution in purinergic pharmacology. It overcomes the metabolic instability
of earlier nucleotide analogues while providing nanomolar affinity (

nM) and strict selectivity against the P2Y12 subtype.

This guide provides a rigorous technical analysis of MRS2279, detailing its binding kinetics,
selectivity profile, and validated protocols for its application in in vitro platelet function assays.

Part 2: Chemical & Pharmacological Profile[1][2][3]
Structural Determinants of Affinity

MRS2279 is designed to lock the ribose moiety into a specific conformation that favors P2Y1
binding.
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o Methanocarba Modification: The ribose ring is replaced by a fused cyclopropane-
cyclopentane system.[1] This constrains the molecule in the North (N)-conformation, which is
the preferred bioactive geometry for the P2Y1 receptor binding pocket.

» Bisphosphate Group: Essential for mimicking the endogenous ligand (ADP) charge
distribution.

e 2-Chloro Substitution: Enhances metabolic stability and affinity compared to the native

adenine base.

Table 1: Physicochemical Properties

Property Specification

(1R,2S)-4-[2-Chloro-6-(methylamino)-9H-purin-
Chemical Name 9-yl]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-
methanol dihydrogen phosphate

Molecular Weight ~503.78 g/mol (as diammonium salt)

Water (up to 100 mM); Phosphate Buffered

Solubility )
Saline (PBS)

Hygroscopic; store desicated at -20°C. Solutions

Stabilit
y stable for <24h at 4°C.

Mechanism of Action

The P2Y1 receptor couples to the

protein.[2] Upon activation by ADP, it triggers the hydrolysis of Phosphatidylinositol 4,5-
bisphosphate (

) into Inositol trisphosphate (
) and Diacylglycerol (
).

mediates the release of intracellular calcium (
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), causing platelet shape change and weak, transient aggregation.

MRS2279 acts as a competitive antagonist at the ADP binding site, effectively preventing the
conformational change required for

coupling. Recent studies also suggest it functions as an inverse agonist, suppressing
constitutive P2Y1 activity.
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Figure 1:P2Y1 Signaling Cascade and Inhibition. MRS2279 competitively blocks ADP binding,
preventing Gg-mediated calcium mobilization and subsequent platelet shape change.

Part 3: Affinity & Selectivity Landscape

The utility of MRS2279 lies in its ability to isolate P2Y1 effects from P2Y12 effects (which
mediate sustained aggregation via cCAMP inhibition).

Table 2: Comparative Affinity Profile (Human Receptors)

Selectivity
Compound Target (nM) (nM) Notes

>20-fold vs
P2Y12; Inactive
at P2Y2, P2Y4,
P2Y6

MRS2279 P2Y1 2.5 51.6

Lower affinity
MRS2179 P2Y1 ~100 ~300 precursor; less

potent.

Higher affinity;

often used for in
MRS2500 P2Y1 0.8 ~20 ) )

vivo studies due

to stability.

Selective for
Clopidogrel P2Y12 N/A N/A P2Y12; no effect
on P2Y1.

Note:

values are derived from radioligand binding assays using

or displacement of 2-MeSADP.

Selectivity Validation
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In functional assays, MRS2279 (1 uM) completely abolishes ADP-induced shape change
(P2Y1-mediated) but leaves the inhibition of adenylyl cyclase (P2Y12-mediated) intact. This
makes it the tool of choice for dissecting "initiation” vs. "amplification" phases of thrombosis.

Part 4: Experimental Application Protocols
Protocol A: Inhibition of Platelet Aggregation (Light
Transmission Aggregometry)

This protocol validates MRS2279 activity by measuring the blockade of the "shape change”

wave.
Reagents:

Citrated human whole blood.

Tyrode’s Buffer (pH 7.4).

MRS2279 (Stock: 10 mM in water).

ADP (Agonist).[3][4]

Workflow:

o Preparation: Centrifuge whole blood (200 x g, 15 min) to obtain Platelet-Rich Plasma (PRP).
o Normalization: Adjust platelet count to

using Tyrode’s buffer.

 Incubation:
o Aliquot 450 uL PRP into cuvettes.
o Add 5 pL MRS2279 (Final conc: 100 nM — 10 uM).
o Incubate at 37°C for 2-5 minutes. (Note: Short incubation is sufficient due to rapid on-rate).

e Activation: Add ADP (Final conc: 2.5 uM or 5 pM).
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e Measurement: Record light transmission for 5 minutes under stirring (1200 rpm).
Expected Result:

o Control (ADP only): Immediate decrease in light transmission (shape change) followed by a
sharp increase (aggregation).

o With MRS2279: Complete abolition of the initial shape change; significant reduction in
maximum aggregation amplitude.

Protocol B: Radioligand Binding Assay

For determination of receptor density (

) or competition kinetics.

Reagents:
o Membranes from P2Y1-expressing cells (e.g., Sf9 or 1321N1).[5]
e Radioligand:

(Specific Activity ~80 Ci/mmol).[5]

e Non-specific binding control: 100 uM 2-MeSADP.

Workflow:

Reaction Mix A 1 I o
Membrane Prep Incubate Rapid Filtration Scintillation
: Buffer + [3H]JMRS2279 ——| ; R . .
(10-20 pg protein) +/- Competitor ] _G_O_nllf :@_ A_l_C_J GF/B Filters Counting

Click to download full resolution via product page

Figure 2:Radioligand Binding Workflow. Standardized workflow for determining Ki values using
tritiated MRS2279.

¢ Incubation: Mix membranes with 1-5 nM
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in Tris-HCI buffer (pH 7.4).

o Equilibrium: Incubate for 60 minutes at 4°C (Low temperature prevents ligand degradation).
o Termination: Rapid filtration through Whatman GF/B filters pre-soaked in 0.3% PEI.
e Analysis: Calculate

using the Cheng-Prusoff equation:

Part 5: Troubleshooting & Optimization

1. Solvent Effects: MRS2279 is a nucleotide derivative. Avoid dissolving in DMSO if possible,
as it may affect P2Y receptor conformation in some assays. Water or PBS is preferred.

2. Stability in Assay: Phosphate groups are susceptible to ecto-nucleotidases present in crude
tissue preparations.

e Solution: Use washed platelets or recombinant cell membranes to minimize hydrolysis.
» Additives: If using whole blood, process rapidly (<2 hours post-draw).

3. Distinguishing P2Y1 vs P2Y12: If residual aggregation persists in the presence of MRS2279,
it is likely P2Y12-mediated. Confirm by adding a P2Y12 antagonist (e.g., AR-C66096) which
should abolish the remaining response.

References

e Boyer, J. L., etal. (1998).[6] "Selective and competitive antagonism of P2Y1 receptors by
N6-methyl-2'-deoxyadenosine 3',5'-bisphosphate (MRS2179)." British Journal of
Pharmacology, 124(1), 1-3. Link

» Nandanan, E., et al. (2000). "Synthesis, biological activity, and molecular modeling of ribose-
modified deoxyadenosine bisphosphate analogues as P2Y1 receptor ligands.” Journal of
Medicinal Chemistry, 43(5), 829-842. Link

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1241976/docs?utm_src=pdf-body#technical-monograph-mrs2279-selective-p2y1-antagonist-affinity
https://www.benchchem.com/product/b1241976/docs?utm_src=pdf-body#technical-monograph-mrs2279-selective-p2y1-antagonist-affinity
https://pmc.ncbi.nlm.nih.gov/articles/PMC4367814/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fbpspubs.onlinelibrary.wiley.com%2Fdoi%2Ffull%2F10.1038%2Fsj.bjp.0701822
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjm990392q
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Waldo, G. L., et al. (2002).[3][5] "Quantitation of the P2Y1 receptor with a high affinity
radiolabeled antagonist." Molecular Pharmacology, 62(5), 1249-1257. Link

Cattaneo, M. (2015). "P2Y12 receptors: structure, function, and regulation.” Journal of
Thrombosis and Haemostasis, 13(S1), S10-S16. Link

Hechler, B., et al. (2006).[7] "MRS2500: A potent, selective, and stable antagonist of the
P2Y1 receptor with strong antithrombotic activity in mice.” Journal of Pharmacology and
Experimental Therapeutics, 316(2), 556-563. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. MRS 2279 | CAS:367909-40-8 | Selective, high affinity P2Y1 antagonist | High Purity |
Manufacturer BioCrick [biocrick.com]

2. Platelet P2Y1 receptor exhibits constitutive G protein signaling and (-arrestin 2
recruitment - PMC [pmc.ncbi.nim.nih.gov]

3. researchgate.net [researchgate.net]
4. resources.tocris.com [resources.tocris.com]

5. Quantitation of the P2Y(1) receptor with a high affinity radiolabeled antagonist - PubMed
[pubmed.ncbi.nim.nih.gov]

6. Quantitation of the P2Y1 Receptor with a High Affinity Radiolabeled Antagonist - PMC
[pmc.ncbi.nim.nih.gov]

7. P2Y1 receptors mediate inhibitory neuromuscular transmission in the rat colon - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Monograph: MRS2279 Selective P2Y1
Antagonist Affinity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1241976/docs#technical-monograph-mrs2279-
selective-p2yl-antagonist-affinity]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.researchgate.net/publication/223592013_Inhibition_of_platelet_function_by_administration_of_MRS2179_a_P2Y1_receptor_antagonist
https://pubmed.ncbi.nlm.nih.gov/12391289/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fmolpharm.aspetjournals.org%2Fcontent%2F62%2F5%2F1249
https://www.google.com/url?sa=E&q=https%3A%2F%2Fonlinelibrary.wiley.com%2Fdoi%2Ffull%2F10.1111%2Fjth.12952
https://pmc.ncbi.nlm.nih.gov/articles/PMC2795230/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fjpet.aspetjournals.org%2Fcontent%2F316%2F2%2F556
https://www.benchchem.com/product/b1241976?utm_src=pdf-custom-synthesis#bc-rfq
https://www.biocrick.com/MRS-2279-BCC5880.html
https://www.biocrick.com/MRS-2279-BCC5880.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9890698/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9890698/
https://www.researchgate.net/publication/223592013_Inhibition_of_platelet_function_by_administration_of_MRS2179_a_P2Y1_receptor_antagonist
https://resources.tocris.com/pdfs/literature/reviews/purinergic-receptors-review-2018.pdf
https://pubmed.ncbi.nlm.nih.gov/12391289/
https://pubmed.ncbi.nlm.nih.gov/12391289/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4367814/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4367814/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2795230/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2795230/
https://www.benchchem.com/product/b1241976/docs#technical-monograph-mrs2279-selective-p2y1-antagonist-affinity
https://www.benchchem.com/product/b1241976/docs#technical-monograph-mrs2279-selective-p2y1-antagonist-affinity
https://www.benchchem.com/product/b1241976/docs#technical-monograph-mrs2279-selective-p2y1-antagonist-affinity
https://www.benchchem.com/product/b1241976/docs#technical-monograph-mrs2279-selective-p2y1-antagonist-affinity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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